Cas no 2757923-41-2 (2-(Aminomethyl)-2-(trifluoromethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2-(Aminomethyl)-2-(trifluoromethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2757923-41-2
• MF: C₆H₁₀F₃NO₂S
• MW: 217.209311008453
• CID: 5654235
• PubChem ID: 165753076
• Update Time: 2025-05-26

2-(Aminomethyl)-2-(trifluoromethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2757923-41-2
• 2-(aminomethyl)-2-(trifluoromethyl)-1lambda6-thiolane-1,1-dione
• EN300-28256415
• 2-(Aminomethyl)-2-(trifluoromethyl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C6H10F3NO2S/c7-6(8,9)5(4-10)2-1-3-13(5,11)12/h1-4,10H2
• InChI Key： GVJKGAMUOQDZAO-UHFFFAOYSA-N
• SMILES： S1(CCCC1(C(F)(F)F)CN)(=O)=O

Computed Properties

• Exact Mass: 217.03843422g/mol
• Monoisotopic Mass: 217.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(Aminomethyl)-2-(trifluoromethyl)-1lambda6-thiolane-1,1-dione

Introduction to 2-(Aminomethyl)-2-(Trifluoromethyl)-1λ6-Thiolane-1,1-Dione (CAS No. 2757923-41-2)

The compound 2-(Aminomethyl)-2-(Trifluoromethyl)-1λ6-Thiolane-1,1-Dione, identified by the CAS registry number 2757923-41-2, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane diones, which are known for their versatile reactivity and structural diversity. The molecule's structure incorporates a thiolane ring system with two substituents: an aminomethyl group (-CH₂NH₂) and a trifluoromethyl group (-CF₃). These substituents contribute to the compound's distinctive chemical properties and reactivity.

The synthesis of 2-(Aminomethyl)-2-(Trifluoromethyl)-1λ6-Thiolane-1,1-Dione involves a multi-step process that typically begins with the preparation of the corresponding thiolane precursor. Recent advancements in organocatalysis and transition-metal-catalyzed reactions have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have employed enantioselective organocatalytic strategies to synthesize enantiomerically enriched versions of this compound, which are valuable for pharmacological studies.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The presence of both an aminomethyl and trifluoromethyl group makes it an attractive candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting neurodegenerative diseases. For example, researchers have demonstrated that derivatives of this compound can modulate the activity of key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-2-(Trifluoromethyl)-1λ6-Thiolane-1,1-Dione has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent experiments have revealed that thin films prepared from this compound exhibit favorable charge transport characteristics, suggesting its potential use in next-generation electronic devices.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like 2-(Aminomethyl)-2-(Trifluoromethyl)-1λ6-Thiolane-1,1-Dione becomes crucial. Studies have shown that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on soil ecosystems.

In conclusion, 2-(Aminomethyl)-2-(Trifluoromethyl)-1λ6-Thiolane-1,1-Dione (CAS No. 2757923-41-2) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.